![molecular formula C13H15NO3S B2608923 N-(furan-3-ylmethyl)-N-(2-methoxyethyl)thiophene-3-carboxamide CAS No. 1421451-09-3](/img/structure/B2608923.png)
N-(furan-3-ylmethyl)-N-(2-methoxyethyl)thiophene-3-carboxamide
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Description
N-(furan-3-ylmethyl)-N-(2-methoxyethyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C13H15NO3S and its molecular weight is 265.33. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Research into similar compounds, such as N-(1-Naphthyl)furan-2-carboxamide and its transformation into various thioamide and benzothiazole derivatives, showcases the compound's versatility in synthesis and chemical reactivity. These compounds undergo electrophilic substitution reactions, including nitration, bromination, formylation, and acylation, highlighting their potential in creating diverse molecular structures for further study or application in various fields (Aleksandrov & El’chaninov, 2017).
Electrophilic Substitution and Oxidation Reactions
Another research avenue demonstrates the anode oxidation of heterocyclic acids, including furan-2-carboxylic and thiophene-2-carboxylic acids, leading to the formation of N-(2-furoyloxymethyl)-N-methylformamide and its analogs. This indicates potential applications in electrochemical synthesis and modifications of heterocyclic compounds (Konstantinov et al., 1971).
Supramolecular Architecture
The effect of aromaticity on crystal packing of furan/thiophene carboxamide compounds has been explored, showing that heteroatom substitution from O to S in five-membered rings increases π-based interactions, suggesting applications in materials science and engineering, particularly in designing supramolecular structures with specific physical properties (Rahmani et al., 2016).
Biological Activity
Studies on Schiff-base ligands derived from furan-2-carboxylic acid and thiophene-2-carboxylic acid show that these compounds, when complexed with metals, have exhibited biological activity against various bacterial strains. This opens up research avenues in the development of new antimicrobial agents (Ahmed et al., 2013).
Pharmaceutical Applications
The synthesis and biological characterization of furan-carboxamide derivatives as inhibitors of the influenza A H5N1 virus highlight the compound's potential in pharmaceutical applications. Specifically, certain derivatives demonstrated significant anti-influenza activity, suggesting a pathway for developing novel antiviral drugs (Yongshi et al., 2017).
Properties
IUPAC Name |
N-(furan-3-ylmethyl)-N-(2-methoxyethyl)thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO3S/c1-16-6-4-14(8-11-2-5-17-9-11)13(15)12-3-7-18-10-12/h2-3,5,7,9-10H,4,6,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJRORRVVUJVFRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=COC=C1)C(=O)C2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.